3-allyl-2-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl-5-(5-methylfuran-2-yl)-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H22N2O5S2/c1-5-10-26-23(28)21-16(18-8-6-14(2)31-18)12-32-22(21)25-24(26)33-13-17(27)15-7-9-19(29-3)20(11-15)30-4/h5-9,11-12H,1,10,13H2,2-4H3
• InChI Key: BNNJTQHZZDMQMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC3=C2C(=O)N(C(=N3)SCC(=O)C4=CC(=C(C=C4)OC)OC)CC=C
• Molecular Formula: C24H22N2O5S2
• Molecular Weight: 482.6 g/mol

Description

3-allyl-2-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C24H22N2O5S2 and its molecular weight is 482.57. The purity is usually 95%.
BenchChem offers high-quality 3-allyl-2-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-allyl-2-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-5-(5-methylfuran-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Thieno[2,3-d]pyrimidin-4(3H)-ones and their derivatives have been synthesized through various methods, including reactions with alkyl mono- and di-halides. These methods lead to new heterocyclic systems with potential biological activities. For instance, the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl dichlorides has been explored, resulting in compounds showing promising antimicrobial activity against Staphylococcus aureus (Sirakanyan et al., 2015).

Antimicrobial and Anticancer Properties

The exploration of thieno[2,3-d]pyrimidin-4-ones in antimicrobial and anticancer research has led to the synthesis of compounds with significant bioactivity. For example, compounds containing the thieno[2,3-d]pyrimidin-4-one moiety have demonstrated potential as antimicrobial agents, with some showing promising antibacterial and antifungal activities (El Azab & Abdel-Hafez, 2015). Additionally, derivatives have been evaluated for anti-HIV-1 activity, highlighting the versatility of this scaffold in drug discovery (Danel et al., 1998).

Chemical Reactivity and Synthesis of New Compounds

The chemical reactivity of thieno[2,3-d]pyrimidin-4-ones has been a subject of study for synthesizing novel compounds with potential therapeutic applications. Alkylation studies of 2-oxo(thioxo)-thieno[2,3-d]pyrimidine-4-ones have provided insights into the regioselectivity of alkylation, leading to N- or S-substituted pyrimidines, which are confirmed through NMR and XRD studies (Fizer et al., 2019). This research underscores the importance of structural manipulation for achieving desired biological properties.